Cas no 2731014-33-6 (Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride)

• Product Name: Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride
• CAS No: 2731014-33-6
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6353895
• PubChem ID: 165691036
• Update Time: 2025-09-24

Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride
• 2731014-33-6
• EN300-37100745
• Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-2-13-9(12)10(7-8-11)5-3-4-6-10;/h2-8,11H2,1H3;1H
• InChI Key： YNUIRCWSJDNYCX-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CCN)CCCC1)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride

Recent Advances in the Study of Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride (CAS: 2731014-33-6)

Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride (CAS: 2731014-33-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. This molecule, characterized by its cyclopentane core and ethyl carboxylate moiety, has been the subject of recent research due to its potential applications in the synthesis of bioactive molecules and pharmaceutical intermediates. The compound's unique structural features make it a valuable building block for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride, with particular attention to its role in the preparation of peptidomimetics and small molecule inhibitors. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. The hydrochloride salt form has been noted for its improved solubility and stability, which are critical factors for its use in biological assays and drug formulation.

One of the key findings in recent literature is the compound's utility as an intermediate in the synthesis of potential central nervous system (CNS) agents. Its structural similarity to certain neurotransmitter analogs has prompted investigations into its pharmacological properties. Preliminary in vitro studies suggest that derivatives of Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride may exhibit affinity for specific receptor subtypes, although further validation is required to confirm these observations.

In addition to its potential therapeutic applications, the compound has also been explored in the context of chemical biology. Researchers have utilized it as a scaffold for the development of fluorescent probes and other tools for studying biological systems. The aminoethyl group provides a convenient handle for further functionalization, enabling the attachment of various reporter groups or targeting moieties.

The current research landscape indicates growing interest in Ethyl 1-(2-aminoethyl)cyclopentane-1-carboxylate hydrochloride, with several pharmaceutical companies including it in their screening libraries for drug discovery programs. As the understanding of its chemical properties and biological activities continues to evolve, this compound is likely to play an increasingly important role in the development of new chemical entities for therapeutic applications.

Future research directions may include more extensive structure-activity relationship studies to optimize the pharmacological profile of derivatives, as well as investigations into the compound's metabolic stability and toxicity profile. The integration of computational chemistry approaches with experimental studies could further accelerate the exploration of this promising chemical scaffold.